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Abstract

Leucylnegamycin, a derivative of the antibiotic negamycin, has garnered interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the chemical structure and a proposed synthesis pathway of
Leucylnegamycin. Detailed experimental protocols, drawn from the synthesis of structurally
similar compounds, are presented to facilitate further research and development. Quantitative
data on its physicochemical properties and biological activities are summarized in structured
tables for ease of reference. Additionally, this guide includes visualizations of the chemical
structure and a logical synthesis workflow to enhance understanding.

Chemical Structure

Leucylnegamycin is an amino-dipeptide antibiotic. Its chemical structure consists of a
negamycin core to which a leucine residue is attached. The systematic name for
Leucylnegamyecin is 2-[[[(3R,5R)-3-amino-6-[[(2S)-2-amino-4-methylpentanoyl]amino]-5-
hydroxyhexanoyl]lamino]-methylamino]acetic acid.[1]

The key structural features include a hydrazine moiety, a 3-amino acid core, and the appended
L-leucine. These features are critical for its biological activity.
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Caption: Chemical structure of Leucylnegamycin.

Physicochemical Properties

A summary of the key physicochemical properties of Leucylnegamycin is provided in Table 1.
This data is essential for its handling, formulation, and pharmacokinetic studies.
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Property Value Source
Molecular Formula C15H31N505 [1]
Molecular Weight 361.44 g/mol [1]

2-[[[(3R,5R)-3-amino-6-
[[(2S)-2-amino-4-

IUPAC Name methylpentanoyllamino]-5- [1]
hydroxyhexanoyl]amino]-

methylamino]acetic acid

CC(C)C--INVALID-LINK--

SMILES NN(C)CC(=0)O)N)O">C@@H  [1]
N
CAS Number 35663-84-4 [1]

Synthesis Pathway

A complete, published total synthesis or biosynthetic pathway specifically for
Leucylnegamycin is not readily available in the current literature. However, based on the
known synthesis of its parent compound, negamycin, and the synthesis of a close analog,
Leucyl-3-epi-deoxynegamycin, a logical synthetic route can be proposed. The synthesis can be
conceptually divided into two main stages: the synthesis of the negamycin core and the
subsequent coupling with a protected leucine derivative.

The following diagram illustrates a plausible synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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